Cas no 13017-47-5 (1,3,5-Triazine,2-hydrazinyl-4,6-di-4-morpholinyl-)

• Product Name: 1,3,5-Triazine,2-hydrazinyl-4,6-di-4-morpholinyl-
• CAS No: 13017-47-5
• MF: C₁₁H₁₉N₇O₂
• MW: 281.314260721207
• CID: 201440
• PubChem ID: 255399
• Update Time: 2025-10-29

1,3,5-Triazine,2-hydrazinyl-4,6-di-4-morpholinyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-hydrazinyl-4,6-di-4-morpholinyl-
• (4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazine
• 2-hydrazino-4,6-dimorpholino-4-yl-1,3,5-triazine
• 1-(4,6-DIMORPHOLINO-1,3,5-TRIAZIN-2-YL)HYDRAZINE
• (2E)-2-hydrazinylidene-4,6-di(morpholin-4-yl)-1,2-dihydro-1,3,5-triazine
• NSC80865
• 13017-47-5
• AKOS000540741
• 4,4'-(6-hydrazinyl-1,3,5-triazine-2,4-diyl)dimorpholine
• STK092848
• Cambridge id 5551381
• SCHEMBL1443735
• 2-HYDRAZINYL-4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZINE
• AKOS000287664
• Oprea1_153735
• CS-0334537
• 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl-
• Oprea1_433359
• NSC-80865
• HMS1672J05
• DTXSID40292220

• MDL： MFCD00420739
• Inchi： 1S/C11H19N7O2/c12-16-9-13-10(17-1-5-19-6-2-17)15-11(14-9)18-3-7-20-8-4-18/h1-8,12H2,(H,13,14,15,16)
• InChI Key： PDVPMTPDISUWSY-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NN)N=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 281.16000
• Monoisotopic Mass: 281.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 546.6°Cat760mmHg
• Flash Point: 284.3°C
• Refractive Index: 1.637
• PSA: 101.66000
• LogP: -0.26630

Additional information on 1,3,5-Triazine,2-hydrazinyl-4,6-di-4-morpholinyl-

Comprehensive Overview of 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl- (CAS No. 13017-47-5)

The compound 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl- (CAS No. 13017-47-5) is a specialized heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This triazine derivative features a central 1,3,5-triazine ring substituted with hydrazinyl and morpholinyl groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in pharmaceutical development, agrochemical formulations, and advanced material science.

One of the most frequently asked questions about CAS No. 13017-47-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while remaining relatively stable at room temperature. Its hydrazinyl functional group contributes to its reactivity, enabling it to participate in condensation reactions, which are critical for synthesizing more complex molecules. This property aligns with the growing demand for high-performance intermediates in drug discovery and material engineering.

In the context of green chemistry and sustainability, 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl- has been investigated as a potential eco-friendly catalyst or ligand in catalytic systems. The morpholinyl substituents enhance its electron-donating capabilities, which can improve the efficiency of transition metal-catalyzed reactions. This aligns with the broader industry trend toward reducing hazardous reagents and optimizing synthetic pathways. As environmental regulations tighten, compounds like CAS No. 13017-47-5 are gaining traction for their potential to minimize waste and energy consumption.

Another area of interest is the compound's role in polymer chemistry. The triazine core is known for its thermal stability and resistance to degradation, making it a candidate for high-temperature polymers and flame-retardant materials. With the rise of electric vehicles and renewable energy technologies, there is a surge in demand for materials that can withstand extreme conditions. Researchers are exploring how derivatives of 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl- can contribute to next-generation composites and coatings.

From a pharmaceutical perspective, the hydrazinyl group in CAS No. 13017-47-5 opens doors to bioactive molecule design. Hydrazine derivatives are often employed in the synthesis of antimicrobial agents, anticancer drugs, and CNS-targeting compounds. Recent studies have highlighted the potential of this compound as a building block for small-molecule inhibitors, particularly in targeting enzyme pathways involved in inflammatory diseases. This has sparked discussions in medicinal chemistry forums about its scalability and cost-effectiveness in large-scale production.

For those searching "synthesis methods for 1,3,5-Triazine derivatives," it's worth noting that CAS No. 13017-47-5 can be prepared via nucleophilic substitution reactions involving cyanuric chloride and morpholine, followed by hydrazine incorporation. Optimizing reaction conditions—such as temperature, solvent choice, and stoichiometry—is crucial to achieving high yields. These insights are particularly relevant for process chemists and R&D teams working on patentable innovations.

In analytical chemistry, characterizing 1,3,5-Triazine, 2-hydrazinyl-4,6-di-4-morpholinyl- requires advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quantification, which is essential for quality control in industrial applications. The compound's distinct spectral signatures (e.g., chemical shifts in ¹H-NMR) are often cited in chemical databases and academic literature as reference data for similar triazine-based molecules.

Looking ahead, the demand for specialty chemicals like CAS No. 13017-47-5 is expected to rise, driven by advancements in personalized medicine, smart materials, and sustainable manufacturing. Its multifunctional structure positions it as a valuable asset in interdisciplinary research, bridging gaps between organic synthesis, material science, and life sciences. As innovation accelerates, this compound may soon find its way into cutting-edge technologies that redefine industry standards.